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Certificate of Analysis: Sudan Orange G-d5
Analytical Standard

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B12370718

Product Number: 80-2105-d5

Lot Number: G-01729

Product Identification

Chemical Name: 4-(phenyl-d5-azo)benzene-1,3-diol
Synonyms: Sudan Orange G-d5, Solvent Orange 1-d5
Chemical Formula: C12HsDsN20:2

Molecular Weight: 219.25 g/mol

CAS Number: Not available

Physical and Chemical Properties

Property Specification

Appearance Orange to reddish-orange crystalline powder
Solubility Soluble in methanol, acetonitrile, and DMSO
Melting Point 142-145 °C
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Analytical Data
: I : il

Parameter Method Result

Chemical Purity HPLC-UV >99.5%

Isotopic Enrichment Mass Spectrometry >98% Deuterium Incorporation
Deuterium Distribution Mass Spectrometry See Table 3.1.1

Table 3.1.1: Deuterium Distribution

Isotopic Species Relative Abundance (%)
d5 98.2

d4 15

d3 0.2

d2 <0.1

dl <0.1

do <0.1

Spectroscopic Data

Analysis Result

1H-NMR Conforms to structure
Mass Spectrum Conforms to structure
UV-Vis (Amax in Methanol) 3882 nm

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)

Instrumentation: Agilent 1260 Infinity I| HPLC system with Diode Array Detector.
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Method:

e Column: C18, 4.6 x 150 mm, 5 ym

» Mobile Phase A: 0.1% Formic Acid in Water

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile

o Gradient: 30% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 30% B
over 1 minute and re-equilibrate for 4 minutes.

e Flow Rate: 1.0 mL/min
e Injection Volume: 10 pL
e Column Temperature: 30 °C

e Detection: UV at 388 nm

Mass Spectrometry (MS)

Instrumentation: Agilent 6545 Q-TOF LC/MS

Method:

lonization Mode: Electrospray lonization (ESI), Positive

o Capillary Voltage: 3500 V

» Fragmentor Voltage: 120 V

e Gas Temperature: 325 °C

e Gas Flow: 8 L/min

e Nebulizer Pressure: 35 psig

e Mass Range: 100-500 m/z
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: Bruker Avance Il 400 MHz Spectrometer
Method:

Solvent: DMSO-d6

Frequency: 400 MHz for H

Temperature: 25 °C

Pulse Program: zg30

Number of Scans: 16

Relaxation Delay: 1.0 s

Diagrams
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Synthesis and Purification

Chemical Synthesis of Sudan Orange G-d5 |—>| Crystallization

\

Quality Control Analysis

\ Final Product
Packaging and Labeling
4

HPLC-UV Purity Analysis
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Prepare Mobile Phases
(A: 0.1% FA in Water, B: 0.1% FA in ACN)

:

Dissolve Sudan Orange G-d5 in Methanol

'

Inject 10 pL onto C18 Column

Run Gradient Elution
30-95% B over 15 min

Detect at 388 nm

@ Chromatogram fo@

Click to download full resolution via product page

« To cite this document: BenchChem. [Certificate of Analysis: Sudan Orange G-d5 Analytical
Standard]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b12370718#certificate-of-analysis-for-sudan-orange-g-
d5-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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